4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-2-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-2-carbonitrile” is a complex organic molecule that contains several interesting substructures, including a pyrrole ring, an azetidine ring, and a pyridine ring . Pyrrole is a five-membered aromatic heterocycle, while azetidine is a four-membered ring containing nitrogen . Pyridine is a six-membered ring with one nitrogen atom .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple ring structures. The octahydrocyclopenta[c]pyrrol-2-yl group indicates a cyclopenta[c]pyrrole ring that has been fully hydrogenated . The azetidin-1-yl group represents an azetidine ring, which is a four-membered ring containing one nitrogen atom .
Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the various ring structures and the nitrile group. Pyrroles are known to undergo a variety of reactions, including substitutions and additions . Azetidines can participate in ring-opening reactions .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the nitrile group could affect its polarity and reactivity .
Scientific Research Applications
Antibacterial and Antitubercular Activity
The compound has been investigated for its antimicrobial properties. Researchers synthesized novel oxazolidinones bearing octahydrocyclopenta[c]pyrrol-2-yl moieties and evaluated their antitubercular and antibacterial activity . These compounds showed promising results against Gram-positive bacteria and Mycobacterium tuberculosis . Notably, they were compared to the well-known antibacterial agent linezolid .
Retinol-Binding Protein 4 (RBP4) Antagonists
The compound has been explored as a potential treatment for atrophic age-related macular degeneration (AMD) and Stargardt disease . RBP4 antagonists can impede the ocular uptake of serum all-trans retinol, which is relevant to retinal health and degenerative eye conditions .
Chemical Synthesis and Derivatives
The compound’s chemical structure provides opportunities for further derivatization. Researchers have synthesized various derivatives, including meso-tert-butyl hexahydropyrrolo pyrrole-2 (1H)-carboxylate . These derivatives may exhibit distinct properties and applications.
Mechanism of Action
Future Directions
properties
IUPAC Name |
4-[3-(3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-2-yl)azetidin-1-yl]pyridine-2-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4/c17-7-14-6-15(4-5-18-14)20-10-16(11-20)19-8-12-2-1-3-13(12)9-19/h4-6,12-13,16H,1-3,8-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEUGBLPGCQFQCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CN(CC2C1)C3CN(C3)C4=CC(=NC=C4)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-{Octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-2-carbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.